Cas no 2248320-89-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate is a specialized organic compound featuring a phthalimide core linked to a sulfonyl-containing thiolane moiety via an acetoxy bridge. This structure imparts unique reactivity, making it valuable in synthetic chemistry applications, particularly in the development of pharmacologically active intermediates or functional materials. The presence of both sulfonyl and thioether groups enhances its potential as a versatile building block for cross-coupling reactions or as a precursor in heterocyclic synthesis. Its well-defined molecular architecture allows for precise modifications, supporting research in medicinal chemistry and material science. The compound’s stability under controlled conditions further facilitates its handling in laboratory settings.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate structure

2248320-89-8 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate

CAS No:2248320-89-8

MF:C₁₄H₁₃NO₆S₂

MW:355.386121511459

CID:6602706

PubChem ID:165720162

Update Time:2025-10-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate
- EN300-6515145
- 2248320-89-8
- Inchi： 1S/C14H13NO6S2/c16-12(7-22-9-5-6-23(19,20)8-9)21-15-13(17)10-3-1-2-4-11(10)14(15)18/h1-4,9H,5-8H2
- InChI Key： MDOIBJPMIOVCGK-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)SCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

Exact Mass: 355.01842948g/mol
Monoisotopic Mass: 355.01842948g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 602
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 132Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate Pricemore >>

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Enamine	EN300-6515145-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	0.05g	$359.0	2023-05-31
Enamine	EN300-6515145-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	0.1g	$376.0	2023-05-31
Enamine	EN300-6515145-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	0.25g	$393.0	2023-05-31
Enamine	EN300-6515145-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	0.5g	$410.0	2023-05-31
Enamine	EN300-6515145-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	1g	$428.0	2023-05-31
Enamine	EN300-6515145-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	2.5g	$838.0	2023-05-31
Enamine	EN300-6515145-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	5g	$1240.0	2023-05-31
Enamine	EN300-6515145-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,1-dioxo-1lambda6-thiolan-3-yl)sulfanyl]acetate	2248320-89-8	10g	$1839.0	2023-05-31